Cas no 1222495-59-1 (1-Methylsulfonyl-4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]piperazine)

• Product Name: 1-Methylsulfonyl-4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]piperazine
• CAS No: 1222495-59-1
• MF: C₁₇H₂₇BN₂O₄S
• MW: 366.283283472061
• CID: 2111450
• Update Time: 2023-08-04

1-Methylsulfonyl-4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(methylsulfonyl)-4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]Piperazine
• 1-(methylsulfonyl)-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)piperazine
• VJHZEQSEVBJAIA-UHFFFAOYSA-N
• 1-Methanesulfonyl-4-[4-(4,4,5,5-tetramethyl[1,3,2]-dioxaborolan-2-yl)phenyl]-piperazine
• 1-methanesulfonyl-4-[4-(4,4,5,5-tetramethyl[1,3,2]dioxaborolan-2-yl)phenyl]piperazine
• 1-Methylsulfonyl-4-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]piperazine

• Inchi： 1S/C17H27BN2O4S/c1-16(2)17(3,4)24-18(23-16)14-6-8-15(9-7-14)19-10-12-20(13-11-19)25(5,21)22/h6-9H,10-13H2,1-5H3
• InChI Key： VJHZEQSEVBJAIA-UHFFFAOYSA-N
• SMILES： S(C)(N1CCN(C2C=CC(B3OC(C)(C)C(C)(C)O3)=CC=2)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 558
• Topological Polar Surface Area: 67.5